Cas no 25219-53-8 (2-(2-pyrrolidinylidene)-Acetic acid ethyl ester)

• Product Name: 2-(2-pyrrolidinylidene)-Acetic acid ethyl ester
• CAS No: 25219-53-8
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 1109848
• PubChem ID: 10909798
• Update Time: 2025-04-20

2-(2-pyrrolidinylidene)-Acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-pyrrolidinylidene)-Acetic acid ethyl ester
• ethyl 2-pyrrolidin-2-ylideneacetate
• 35150-22-2
• 25219-53-8
• DB-026953
• A849546
• SCHEMBL11722394
• Pyrrolidin-2-ylidene-acetic acid ethyl ester
• Ethyl (Z)-2-(pyrrolidin-2-ylidene)acetate
• Ethyl (2Z)-2-pyrrolidin-2-ylideneacetate
• AKOS006313603
• (Z)-ethyl 2-(pyrrolidin-2-ylidene)acetate
• Acetic acid, 2-pyrrolidinylidene-, ethyl ester, (Z)-

• Inchi： 1S/C8H13NO2/c1-2-11-8(10)6-7-4-3-5-9-7/h6,9H,2-5H2,1H3/b7-6-
• InChI Key： LHJWLENSDKDMPJ-SREVYHEPSA-N
• SMILES： O(CC)C(/C=C1/CCCN/1)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33